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Compound of Interest

Compound Name: SR-29065

Cat. No.: B15137125 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Analysis of the REV-ERBα Agonist SR-29065 and its Alternatives in

Autoimmune and Glioblastoma Research

This guide provides a detailed comparison of the selective REV-ERBα agonist, SR-29065, with

other REV-ERB modulators, offering researchers in autoimmune diseases and oncology a

thorough resource for experimental design and cross-laboratory validation. The information

compiled herein is based on findings from key studies investigating the efficacy and

mechanisms of SR-29065.

Summary of Quantitative Data
The following tables summarize the in vitro potency and in vivo efficacy of SR-29065 in

comparison to other relevant compounds.

Table 1: In Vitro Potency (IC50) of REV-ERB Agonists in Glioblastoma Stem Cells (GSCs)
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Compound
GSC Line 1
(µM)

GSC Line 2
(µM)

GSC Line 3
(µM)

Non-Malignant
Cells (µM)

SR-29065
Lower than

SR9009/SR9011

Lower than

SR9009/SR9011

Lower than

SR9009/SR9011

Higher than

GSCs

SR9009 > SR-29065 > SR-29065 > SR-29065 -

SR9011 > SR-29065 > SR-29065 > SR-29065 -

Note: Specific IC50 values were presented graphically in the source material, indicating a

superior potency of SR-29065 against Glioblastoma Stem Cells compared to SR9009 and

SR9011, while showing less activity in non-malignant cells, suggesting a favorable therapeutic

window.[1]

Table 2: In Vivo Efficacy of SR-29065 in a Mouse Model of Autoimmune Disease (Experimental

Autoimmune Encephalomyelitis - EAE)

Treatment Group
Clinical Score
(Mean ± SEM)

T-cell Infiltration in
CNS

REV-ERB Target
Gene Expression in
Liver

Vehicle Higher Significant Baseline

SR-29065 Reduced Reduced
Reduced (Bmal1,

Clock)

Note: SR-29065 treatment demonstrated a significant reduction in the clinical severity of EAE,

which was associated with a decrease in T-cell infiltration into the central nervous system and

modulation of REV-ERBα target genes in the liver.[2]

Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of the molecular mechanisms and experimental

procedures, the following diagrams are provided.

REV-ERBα Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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